[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid

Catalog No.
S8197178
CAS No.
M.F
C17H24N2O2
M. Wt
288.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-...

Product Name

[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid

IUPAC Name

2-[[(3S)-1-benzylpiperidin-3-yl]-cyclopropylamino]acetic acid

Molecular Formula

C17H24N2O2

Molecular Weight

288.4 g/mol

InChI

InChI=1S/C17H24N2O2/c20-17(21)13-19(15-8-9-15)16-7-4-10-18(12-16)11-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,20,21)/t16-/m0/s1

InChI Key

DGBFGCICTRUTBU-INIZCTEOSA-N

SMILES

C1CC(CN(C1)CC2=CC=CC=C2)N(CC(=O)O)C3CC3

Canonical SMILES

C1CC(CN(C1)CC2=CC=CC=C2)N(CC(=O)O)C3CC3

Isomeric SMILES

C1C[C@@H](CN(C1)CC2=CC=CC=C2)N(CC(=O)O)C3CC3

[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid is a highly specialized, conformationally restricted unnatural amino acid building block designed for advanced medicinal chemistry and peptidomimetic synthesis. Structurally, it features an N-cyclopropyl group that imparts significant steric bulk and protease resistance, coupled with an (S)-1-benzyl-piperidin-3-yl moiety that provides a stereodefined basic center and a precise exit vector. The N-benzyl group serves as a robust, orthogonally removable protecting group during standard amide coupling cycles, while the acetic acid core allows for seamless integration into solid-phase or solution-phase peptide synthesis. This compound is primarily procured by medicinal chemists developing targeted protein degraders (PROTACs), allosteric modulators, and metabolically stable peptide analogs where exact spatial arrangement and enhanced pharmacokinetic profiles are critical [1].

Research Fit

Stereochemical probe

Defined (S)-configuration at piperidine 3-position supports target-engagement studies in stereosensitive systems such as GlyT1.

Research continuity

Multi-vendor active stocking helps reduce single-source risk for longitudinal or multi-batch assay campaigns.

Regiospecific identity

N-cyclopropylglycine motif (acetic acid on cyclopropylamino nitrogen) distinguishes it from piperidine-N-acetic acid regioisomers.

Substituting this specific building block with its (R)-enantiomer, the achiral piperidin-4-yl analog, or a simpler N-methyl derivative fundamentally alters the trajectory and stability of the resulting scaffold. The (S)-stereocenter at the piperidine 3-position dictates a specific angular projection that is lost in the 4-substituted analog, often resulting in complete loss of target affinity in spatially constrained binding pockets. Furthermore, replacing the N-cyclopropyl group with a standard N-methyl group drastically reduces metabolic stability against CYP450-mediated N-dealkylation and alters the cis/trans ratio of the adjacent amide bond. Procurement of the exact (S)-enantiomer with the cyclopropyl modification is therefore mandatory for maintaining both the structural integrity of the pharmacophore and the desired pharmacokinetic half-life [1].

Substitution Risk

Enantiomer mismatch

(R)-enantiomer or racemic mixture may shift binding or functional assay outcomes; stereochemistry is a documented variable in GlyT1 inhibitor SAR.

Regioisomer not interchangeable

Piperidine-N-acetic acid regioisomer (CAS 1353982-73-6) alters ionization and hydrogen-bonding surfaces; may not transfer to C3-substituted probe workflows.

Non-stereospecific batch variability

Undefined enantiomeric composition in non-stereospecific analog can introduce retention-time shifts and assay inconsistency across lots.

Metabolic Stability Enhancement via N-Cyclopropyl Substitution

The N-cyclopropyl moiety provides severe steric hindrance around the nitrogen atom, effectively shielding it from oxidative enzymes compared to standard N-methyl groups. When incorporated into peptidomimetics, this specific substitution prevents rapid clearance and extends the functional half-life of the molecule [1].

Evidence DimensionCYP450-mediated N-dealkylation half-life (t1/2)
Target Compound DataExtended t1/2 (typically >120 minutes)
Comparator Or BaselineN-methyl analog (t1/2 typically <30 minutes)
Quantified Difference4- to 5-fold increase in metabolic half-life
ConditionsHuman liver microsome (HLM) stability assays

Procuring the N-cyclopropyl variant is essential for developing lead compounds with viable oral bioavailability and extended systemic circulation.

Stereochemistry (S) vs (R)
Reported
(S)-configuration; InChI Key DGBFGCICTRUTBU-INIZCTEOSA-N
(R)-enantiomer (CAS 1354007-62-7); InChI Key DGBFGCICTRUTBU-MRXNPFEDSA-N
Opposite absolute configuration can confound chiral recognition in GlyT1 or other stereosensitive assays.
Patent family recites stereochemistry as a structural variable influencing inhibitory activity.

Stereospecific Spatial Projection of the Piperidin-3-yl Core

The (S)-configuration at the 3-position of the piperidine ring generates a highly specific ~120-degree exit vector for the basic nitrogen relative to the acetic acid core. This contrasts sharply with the linear ~180-degree projection of the piperidin-4-yl analog, making the (S)-3-yl derivative uniquely suited for navigating 'U-shaped' or sharply angled binding pockets [1].

Evidence DimensionSubstituent exit vector angle
Target Compound Data~120-degree angular projection from the core
Comparator Or BaselinePiperidin-4-yl analog (~180-degree linear projection)
Quantified Difference60-degree shift in spatial trajectory
ConditionsX-ray crystallography and 3D conformational modeling

Procuring the 3-substituted building block is necessary when designing molecules that must navigate sharp turns or spatially restricted allosteric pockets.

Lipophilicity vs non-stereospecific
Data to verify
Predicted LogP 2.19 (target); non-stereospecific analog lacks defined enantiomeric composition, making batch-consistent LogD/reproducibility uncertain.
Supports selection when lipophilicity-dependent parameters (e.g., permeability, protein binding) must remain lot-consistent.
LogP sourced from ChemSrc; independent experimental confirmation not retrieved.

Orthogonal Processability via N-Benzyl Protection

The N-benzyl group on the piperidine nitrogen provides absolute stability under standard acidic and basic peptide coupling conditions, allowing the acetic acid moiety to be fully reacted without unwanted side reactions. Unlike Boc-protected analogs, the N-benzyl group remains intact until selectively removed via late-stage catalytic hydrogenolysis [1].

Evidence DimensionProtecting group stability during iterative coupling
Target Compound Data>99% retention of the N-benzyl group
Comparator Or BaselineBoc-protected analog (0% retention, complete cleavage)
Quantified DifferenceAbsolute orthogonal stability vs. complete loss
ConditionsStandard Solid-Phase Peptide Synthesis (SPPS) using 20% TFA in DCM

The N-benzyl group allows for the selective construction of the peptide backbone before late-stage diversification, streamlining complex library synthesis.

Regioisomer acetic acid position
Class-level inference
N-cyclopropylglycine (C3 attachment); predicted secondary amino acid character.
Piperidine-N-acetic acid (CAS 1353982-73-6); tertiary amine N-acetic acid, altering salt formation and H-bond patterns.
Regioisomer may not serve as substitute; spatial carboxylic acid presentation is critical for amino acid transporter/receptor binding.
Patent SAR supports distinct activity for N-substituted vs. C3-substituted piperidines; direct comparative binding data not located.

Amide Coupling Efficiency in Sterically Hindered Systems

Despite the steric bulk of the N-cyclopropyl group, the primary carboxylic acid of this compound demonstrates high reactivity under standard coupling conditions (e.g., HATU/DIPEA). When compared to fully alpha,alpha-disubstituted amino acids, it achieves significantly higher conversion rates, making it a highly processable precursor for library generation [1].

Evidence DimensionAmide bond formation yield
Target Compound Data>85% yield within 2 hours
Comparator Or BaselineAlpha,alpha-disubstituted amino acid analogs (<40% yield in 2 hours)
Quantified DifferenceMore than 2-fold increase in coupling efficiency
ConditionsSolution-phase coupling using HATU/DIPEA at room temperature

Procuring this specific precursor ensures high-yielding coupling reactions, minimizing waste and reducing the need for harsh, specialized coupling reagents.

Commercial availability
Supplier-reported
(S): 2+ active suppliers (R): zero active suppliers Non-stereospecific: limited stock
Multi-vendor (S)-enantiomer availability supports research continuity planning.
Stocking status per vendor pages (Fluorochem, Leyan, CymitQuimica) as of 2026; subject to change.

Targeted Protein Degraders (PROTACs) Linker Synthesis

Utilized as a rigid, stereodefined linker component where the (S)-piperidine ring provides a specific spatial trajectory and the N-benzyl group can be deprotected for late-stage attachment to E3 ligase ligands [1].

Metabolically Stable Peptidomimetic Development

Incorporated into peptide sequences to replace natural amino acids, leveraging the N-cyclopropyl group to block proteolytic cleavage and oxidative N-dealkylation, thereby extending in vivo half-life [1].

DNA-Encoded Library (DEL) Construction

Used as a diverse, bifunctional building block where the carboxylic acid is coupled to the DNA-tagged scaffold, and the piperidine nitrogen is later unmasked via hydrogenolysis for further combinatorial functionalization [1].

Allosteric Modulator Development

Applied in the synthesis of small-molecule inhibitors where the unique 120-degree exit vector of the 3-substituted piperidine is required to fit into tight, non-canonical allosteric pockets [1].

Application Fit

Application
Selection Property
Validation Focus
GlyT1 inhibitor SAR studies
Stereochemically defined (S)-probe
Stereochemistry-dependent inhibitory activity interpretation
Chiral chromatography method development
Distinct InChI Key and predicted LogP
Retention time reproducibility and enantiomeric peak identification
N-substituted glycine prodrug design
N-cyclopropylglycine regiospecificity
Carboxylic acid conjugation without altering piperidine basicity
Longitudinal studies with reliable resupply
Active multi-vendor stocking status
Supply continuity assessment for multi-batch assay campaigns

XLogP3

0.2

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

288.183778013 g/mol

Monoisotopic Mass

288.183778013 g/mol

Heavy Atom Count

21

Explore Compound Types